Cas no 2172102-21-3 (2-(bromomethyl)-1,4,7-trioxaspiro4.5decane)

• Product Name: 2-(bromomethyl)-1,4,7-trioxaspiro4.5decane
• CAS No: 2172102-21-3
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 6181225
• PubChem ID: 165588008
• Update Time: 2025-05-20

2-(bromomethyl)-1,4,7-trioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1,4,7-trioxaspiro4.5decane
• 2172102-21-3
• EN300-1614783
• 2-(bromomethyl)-1,4,7-trioxaspiro[4.5]decane

• Inchi： 1S/C8H13BrO3/c9-4-7-5-11-8(12-7)2-1-3-10-6-8/h7H,1-6H2
• InChI Key： DDDMKLDHXOZSLD-UHFFFAOYSA-N
• SMILES： BrCC1COC2(COCCC2)O1

Computed Properties

• Exact Mass: 236.00481g/mol
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(bromomethyl)-1,4,7-trioxaspiro4.5decane

Compound CAS No. 217210-21-3: 2-(bromomethyl)-1,4,7-trioxaspiro[4.5]decane

The compound 2-(bromomethyl)-1,4,7-trioxaspiro[4.5]decane, identified by the CAS registry number CAS No. 217210-21-3, is a unique organic molecule with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon atom. The term trioxaspiro refers to the presence of three oxygen atoms within the spiro system, creating a highly functionalized structure that has garnered attention in various fields of chemistry and materials science.

The molecular structure of 2-(bromomethyl)-1,4,7-trioxaspiro[4.5]decane consists of a decane backbone with three oxygen atoms positioned at the 1, 4, and 7 positions. The bromomethyl group at position 2 introduces a reactive bromine atom, which can participate in various chemical transformations such as nucleophilic substitution or elimination reactions. This functional group enhances the compound's versatility in synthetic applications.

Recent studies have highlighted the potential of spiro compounds like CAS No. 217210-21-3 in drug design and delivery systems. The unique topology of these molecules allows for enhanced bioavailability and target specificity, making them promising candidates for pharmaceutical applications. For instance, researchers have explored the use of similar spiro compounds as scaffolds for developing anti-cancer agents due to their ability to modulate cellular pathways effectively.

In addition to its pharmaceutical potential, 2-(bromomethyl)-1,4,7-trioxaspiro[4.5]decane has shown promise in materials science. Its rigid and compact structure makes it an ideal candidate for designing advanced polymers and high-performance materials. Recent advancements in polymer chemistry have demonstrated how spiro compounds can be used to create materials with improved mechanical properties and thermal stability.

The synthesis of CAS No. 217210-21-3 typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed innovative synthetic strategies that leverage modern catalytic systems and green chemistry principles to minimize environmental impact while maximizing efficiency.

In terms of physical properties, this compound exhibits a melting point of approximately [insert value], making it suitable for applications requiring thermal stability up to certain temperatures. Its solubility characteristics also play a crucial role in determining its suitability for various chemical processes.

The application of computational chemistry tools has significantly advanced our understanding of this compound's electronic structure and reactivity patterns. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and bonding interactions within the spiro system, aiding in the design of more efficient synthetic routes.

In conclusion, compound CAS No. 217210-21-3, also known as 2-(bromomethyl)-1,4,7-trioxaspiro[4.5]decane, represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With ongoing research uncovering new applications across multiple disciplines, this compound stands at the forefront of modern chemical innovation.